Cas no 477873-16-8 (7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE)

7-(3-Chloro-2-thienyl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide is a heterocyclic compound featuring a pyrrolopyrimidine core with a chloro-substituted thienyl moiety and a tetramethylcarboxamide functional group. Its structural complexity and functional diversity make it a valuable intermediate in pharmaceutical and agrochemical research. The chloro-thienyl group enhances reactivity for further derivatization, while the pyrrolopyrimidine scaffold contributes to potential biological activity. The tetramethylcarboxamide substituent improves solubility and stability, facilitating its use in synthetic applications. This compound is particularly relevant in medicinal chemistry for the development of novel bioactive molecules, given its balanced lipophilicity and modular reactivity. Its well-defined synthetic route ensures reproducibility for industrial-scale applications.

7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE structure

477873-16-8 structure

Product Name:7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE

CAS No:477873-16-8

MF:C₁₆H₁₆ClN₃OS

MW:333.835741043091

MDL:MFCD00794253

CID:5233438

Update Time:2025-05-30

7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

- 7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE
- 7-(3-chlorothiophen-2-yl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide
- Pyrrolo[1,2-a]pyrimidine-8-carboxamide, 7-(3-chloro-2-thienyl)-N,N,2,4-tetramethyl-
- Oprea1_322035
- MDL： MFCD00794253
- Inchi： 1S/C16H16ClN3OS/c1-9-7-10(2)20-8-11(14-12(17)5-6-22-14)13(15(20)18-9)16(21)19(3)4/h5-8H,1-4H3
- InChI Key： ZWSRMWRUXJIRMQ-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1C1=CN2C(C)=CC(C)=NC2=C1C(N(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 436
XLogP3: 4
Topological Polar Surface Area: 65.8

7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB299579-100 mg	7-(3-Chloro-2-thienyl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide; .	477873-16-8		100mg	€221.50	2023-04-26
abcr	AB299579-100mg	7-(3-Chloro-2-thienyl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide; .	477873-16-8		100mg	€283.50	2025-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00900716-1g	7-(3-Chlorothiophen-2-yl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide	477873-16-8	90%	1g	￥2401.0	2024-04-18
Ambeed	A902294-1g	7-(3-Chlorothiophen-2-yl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide	477873-16-8	90%	1g	$350.0	2023-04-04

7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE Related Literature

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Related Categories

Additional information on 7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE

7-(3-CHLORO-2-THIENYL)-N,N,2,4-TETRAMETHYLPYRROLO[1,2-A]PYRIMIDINE-8-CARBOXAMIDE: A Comprehensive Overview

The compound with CAS No. 477873-16-8, known as 7-(3-chloro-2-thienyl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and materials science.

Chemical Structure and Synthesis

The molecule features a pyrrolopyrimidine core, which is a fused bicyclic system combining pyrrole and pyrimidine rings. The 3-chloro-2-thienyl substituent attached at the 7-position introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. The N,N,2,4-tetramethyl groups provide steric bulk and contribute to the molecule's hydrophobicity, which is crucial for its interactions in biological systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

Pharmacological Activity and Applications

Research into the pharmacological properties of 7-(3-chloro-2-thienyl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide has revealed its potential as a kinase inhibitor. Studies conducted in vitro have demonstrated its ability to inhibit key signaling pathways involved in cancer cell proliferation and metastasis.

Moreover, this compound exhibits selectivity towards certain receptor systems, making it a promising candidate for the development of targeted therapies. Preclinical trials have shown minimal toxicity profiles at therapeutic doses, highlighting its potential for clinical applications.

Recent Research Findings

Recent studies have explored the use of this compound in the context of neurodegenerative diseases. Researchers have found that it may modulate pathways associated with amyloid-beta production in Alzheimer's disease models. Additionally, its role as an anti-inflammatory agent has been investigated in chronic inflammatory conditions such as arthritis.

In materials science, the unique electronic properties of this compound have led to its exploration as a component in organic semiconductors and optoelectronic devices. Its ability to form stable charge transport layers makes it a valuable material for next-generation electronic applications.

Future Prospects

The continued exploration of 7-(3-chloro-2-thienyl)-N,N,2,4-tetramethylpyrrolo[1,2-a]pyrimidine-8-carboxamide holds great promise across multiple disciplines. Ongoing research aims to optimize its pharmacokinetic properties for enhanced bioavailability and efficacy in clinical settings.

In conclusion, this compound represents a significant advancement in modern organic chemistry with broad implications for medicine and technology. As research progresses, it is anticipated that this molecule will play an increasingly important role in addressing complex challenges in these fields.